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Compound of Interest

Compound Name: Evodone

Cat. No.: B1219123 Get Quote

Disclaimer: A specific Safety Data Sheet (SDS) for Evodone (CAS No. 529-63-5) is not readily

available in public databases. The following guidance is based on the general safety protocols

for monoterpenoid ketones and organic compounds. It is imperative for all personnel to consult

with their institution's Environmental Health and Safety (EHS) department for a comprehensive

risk assessment and to ensure full compliance with local, state, and federal regulations before

handling or disposing of this substance.

Evodone, a monoterpenoid, requires careful handling and disposal to mitigate potential risks to

personnel and the environment.[1] Adherence to established safety protocols for organic

substances is paramount.[2]

Chemical and Physical Properties of Evodone
The following table summarizes the known physical and chemical properties of Evodone.

Property Value

Molecular Formula C₁₀H₁₂O₂

Molecular Weight 164.20 g/mol

CAS Number 529-63-5

Source: PubChem CID 442471[1]
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Operational and Disposal Plans
Personal Protective Equipment (PPE)
When handling Evodone, appropriate personal protective equipment must be worn to prevent

exposure.

Eye Protection: Chemical safety goggles are mandatory.

Hand Protection: Nitrile gloves should be used.[2]

Body Protection: A lab coat and closed-toe shoes are required.[3]

Respiratory Protection: All handling of Evodone should be conducted in a certified chemical

fume hood to avoid inhalation of any vapors.[2][3]

Spill Response Protocol
In the event of a spill, the following steps should be taken immediately:

Alert Personnel: Notify all personnel in the immediate vicinity of the spill.

Evacuate: If the spill is large or in a poorly ventilated area, evacuate the area.

Containment: For small spills, use an appropriate absorbent material (e.g., vermiculite, sand,

or a commercial spill kit) to contain the substance.

Collection: Carefully collect the absorbed material and place it into a designated, labeled

hazardous waste container.

Decontamination: Clean the spill area with an appropriate solvent, followed by soap and

water.

Waste Disposal: Dispose of all contaminated materials (absorbent, gloves, etc.) as

hazardous waste.
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Figure 1. Workflow for responding to a chemical spill.

Disposal Procedures for Evodone Waste
The disposal of Evodone must comply with all applicable hazardous waste regulations.

Organic substances should never be disposed of down the drain.[2]

Waste Segregation and Collection
Waste Characterization: Since Evodone is an organic compound, it should be treated as a

flammable and potentially toxic liquid waste.[2][4]

Container Selection: Use a designated, leak-proof, and compatible container for collecting

Evodone waste. The container should have a secure screw-top cap.

Labeling: The waste container must be clearly labeled with "Hazardous Waste," the full

chemical name "Evodone," and the approximate quantity. All constituents of a waste mixture

must be identified.

Segregation: Do not mix Evodone waste with other incompatible waste streams, such as

oxidizers or corrosive materials.[5] Halogenated and non-halogenated organic wastes should

be collected in separate containers.[3]

Storage and Disposal
Storage: Store the sealed hazardous waste container in a designated satellite accumulation

area, which should be in a well-ventilated location, such as a fume hood, and away from

ignition sources.[3][6]
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Disposal Request: Once the container is full or ready for disposal, contact your institution's

EHS department to arrange for pickup and proper disposal by a licensed hazardous waste

management company.[6]
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Figure 2. Step-by-step process for the proper disposal of Evodone waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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